calcium aluminate sulfate

Specification

• CAS No.: 12005-25-3
• Molecular Formula: C17H20N5O7P
• Molecular Weight: 0

Introduction

Historical Context and Discovery

The historical identification of calcium aluminate sulfates dates back to the late 19th century. Ettringite was first described in 1874 by J. Lehmann, who discovered it near the Ettringer Bellerberg Volcano in Germany, from which it derives its name. The compound's role in cement chemistry was first established by Candlot, who appears to have been the first to identify the formation of a definite compound through the interaction of calcium aluminate with calcium sulfate in aqueous solution.

Later, Michaelis prepared the compound by reacting aluminum sulfate solution with lime water. He described the resulting crystals as "cement bacilli" due to their bacilli-like appearance in size and shape. This early research laid the foundation for understanding the complex behavior of calcium aluminate sulfates in cementitious systems.

Chemical Composition and Structure

Structural Characteristics

Calcium aluminate sulfates exhibit distinctive crystalline structures that influence their properties and behavior in various applications:

Ettringite crystallizes in the trigonal system with a ditrigonal pyramidal crystal class. Its unit cell parameters are a = 11.23 Å and c = 21.44 Å, with Z = 2, indicating two formula units per unit cell. The space group is P31c.

Calcium aluminate monosulfate has been studied through X-ray diffraction, showing principal peaks at specific d-spacings that vary with humidity conditions. The high-humidity form displays characteristic peaks at 8.8 and 4.4 Å, while the low-humidity form shows peaks at 8.2 and 4.0 Å.

Chemical Composition Variations

The composition of calcium aluminate sulfates can vary based on synthesis conditions and environmental factors. Research by Lerch, Ashton, and Bogue identified two distinct calcium sulphoaluminates:

• High sulfate form: 3CaO·Al₂O₃·3CaSO₄·31H₂O, relatively stable in aqueous solutions.

• Low sulfate form: 3CaO·Al₂O₃·CaSO₄·12H₂O, relatively unstable except in high concentration of hydroxyl ions.

These compositional variations significantly affect the stability and reactivity of these compounds in different environments.

Physical and Chemical Properties

Physical Properties

Calcium aluminate sulfates, particularly ettringite, possess characteristic physical properties that are important for their identification and application:

Property	Value for Ettringite
Color	Colorless to yellow, milky white
Crystal Habit	Acicular (needle-like), striated prismatic
Mohs Hardness	2-2.5
Specific Gravity	1.77
Luster	Vitreous
Diaphaneity	Transparent to opaque
Cleavage	Perfect on {1010}
Solubility	Partially soluble in water

For calcium aluminate (CA) without sulfate, the density is reported as 2.98 g/cc and its melting point is approximately 1605°C. When formed in cementitious systems, calcium aluminate monosulfate typically appears as fine needle-like crystals that may vary in size depending on formation conditions.

Chemical Reactivity

The chemical behavior of calcium aluminate sulfates is complex and environmentally dependent:

Synthesis and Preparation Methods

Laboratory Synthesis

Several methods have been developed for synthesizing calcium aluminate sulfates under controlled conditions:

• Reaction of calcium aluminate with calcium sulfate: This common method involves mixing solutions of calcium aluminate and calcium sulfate, often in the presence of calcium hydroxide to accelerate crystallization.

• Reaction of aluminum sulfate with calcium hydroxide: This alternative pathway was used by early researchers including Michaelis.

• Gel diffusion method: For growing larger crystals suitable for optical examination, researchers have employed slow diffusion through an agar gel medium, allowing crystals to grow to greater dimensions over approximately two months.

Preparation Variables and Yields

Research documents specific preparation conditions that affect the formation of calcium aluminate sulfates:

Preparation Method	Reactants	Yield (g)	Notes
Standard method (Preps 1-5)	Saturated Ca(OH)₂ solution + calcium aluminate solution	5-11	Smaller yields, simpler process
Alternate reaction-decantation (Preps 6-8)	Al₂(SO₄)₃ solution + saturated Ca(OH)₂ solution	16-33	Larger yields, more complex process

The yields obtained through these methods were approximately 75 percent of the theoretical yield, with losses primarily attributed to mechanical handling during the preparation process.

Role in Cement Systems

Hydration Process

The formation of calcium aluminate sulfates is integral to cement hydration processes, particularly in systems containing calcium aluminate cement and calcium sulfate:

• Reaction kinetics: Studies using calorimetry show that calcium sulfate varieties significantly affect hydration kinetics of calcium aluminate cement. The heat evolution curve displays characteristic peaks that shift depending on the type and content of calcium sulfate used.

• Impact of calcium sulfate type: Research demonstrates that different forms of calcium sulfate (hemihydrate, anhydrite) influence the hydration process differently. Formulations with hemihydrate show earlier appearance of main hydration peaks compared to formulations without calcium sulfates.

• Phase transformation: During hydration and subsequent exposure to certain environments, monosulfate may convert to ettringite, a transformation that can significantly impact material properties.

Effect on Cement Properties

The formation of calcium aluminate sulfates profoundly affects several key properties of cement-based materials:

• Setting time: Research indicates that setting times are significantly shortened with the addition of calcium sulfates to calcium aluminate cement systems. This effect is crucial for applications requiring rapid setting.

• Strength development patterns: Materials containing calcium aluminate cement and hemihydrate typically show higher early strength but potentially lower long-term strength compared to those with anhydrite. One study reported: "Mortars with hemihydrate show higher early strength and less drying shrinkage. In contrast, using anhydrite in mortars cause lower strength and higher drying shrinkage at early age but larger growth of strength in the late".

• Microstructural development: The type of calcium sulfate influences pore structure formation. Research shows that mortar microstructures can be optimized by the addition of β-hemihydrate, resulting in lower proportions of large pores compared to mortars with anhydrite.

Applications in Construction Materials

Self-Leveling Mortars

One of the most significant applications of calcium aluminate sulfate-forming systems is in self-leveling mortars:

• Composition optimization: Research has investigated how calcium sulfate varieties and content affect the technological properties of calcium aluminate cement-based self-leveling mortars.

• Performance advantages: These mortars offer rapid setting, good flowability, and controlled strength development, making them ideal for flooring applications where speed of installation and level surfaces are critical.

• Property control: By adjusting the type and amount of calcium sulfate, manufacturers can tailor setting time, flowability, and strength development to suit specific application requirements.

Special Cement Formulations

Calcium aluminate cements, which form calcium aluminate sulfates during hydration when combined with sulfates, are used in specialized applications:

• High-performance cements: Calcium aluminate cements offer exceptional heat resistance and chemical resistance, making them suitable for applications in aggressive environments.

• Rapid-setting materials: The rapid strength development characteristic of calcium aluminate cement systems (achieving in 24 hours what Portland cement achieves in 28 days) makes them valuable for urgent repairs and construction under time constraints.

• Ternary binder systems: Blends of Portland cement, calcium aluminate cement, and calcium sulfate create ternary systems with unique properties suitable for specialized applications such as deep-sea marine engineering.

Other Applications

Beyond traditional construction, calcium aluminate sulfate-forming systems find applications in:

• Dental materials: Research has explored calcium aluminate cement formulations for dental applications, examining how additives like zinc oxide affect setting time and compressive strength.

• Marine environments: Studies on ternary binders exposed to deep-sea conditions (3515 meters depth for 438 days) have investigated the durability of these materials in extreme environments.

Research Findings on Performance and Durability

Strength Development

Research data shows significant variations in strength development based on composition:

Material System	Early Strength Characteristics	Long-term Strength Development
CA Cement + Hemihydrate	Higher early strength	Moderate later growth
CA Cement + Anhydrite	Lower early strength	Larger later growth
CA Cement + ZnO variants	Varying from 3.54 to 67.24 MPa at 24 hours	Varying from 5.33 to 52.29 MPa at 30 days

The data demonstrates how formulation choices critically impact strength evolution over time, allowing material designers to target specific performance profiles.

Durability Concerns

The formation and transformation of calcium aluminate sulfates can significantly impact durability:

Microstructural Effects

Microstructural analysis reveals how calcium aluminate sulfates influence material properties:

• Pore structure optimization: Addition of β-hemihydrate to calcium aluminate cement mortars has been shown to optimize microstructure, with lower proportions of large pores compared to mortars with anhydrite.

• Crystal formation patterns: The size and distribution of calcium aluminate sulfate crystals significantly impact material performance. Under certain conditions, the crystals can range from submicroscopic to several centimeters in length.

Comparative Analysis with Other Cement Systems

Calcium aluminate cements, which form calcium aluminate sulfates when combined with calcium sulfate sources, differ fundamentally from conventional Portland cement:

Characteristic	Portland Cement	Calcium Aluminate Cement
Primary Raw Materials	Limestone and clay	Bauxite
Principal Oxides	CaO and SiO₂	Al₂O₃
Main Mineral Phases	C₃S and C₂S	CA (monocalcium aluminate)
Primary Hydration Products	C-S-H and Ca(OH)₂	Calcium aluminate hydrates
Strength Development Rate	28 days for full strength	24 hours for equivalent strength

These fundamental differences explain the unique behavior of calcium aluminate sulfate-forming systems and their suitability for specialized applications.